1-[5-(5-ETHYLTHIOPHEN-2-YL)-7-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBONYL]AZEPANE

• IUPAC Name: azepan-1-yl-[5-(5-ethylthiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone
• InChI: InChI=1S/C20H21F3N4OS/c1-2-13-7-8-16(29-13)14-11-17(20(21,22)23)27-18(24-14)12-15(25-27)19(28)26-9-5-3-4-6-10-26/h7-8,11-12H,2-6,9-10H2,1H3
• InChI Key: BUJIPHJUYNHEGH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)C2=NC3=CC(=NN3C(=C2)C(F)(F)F)C(=O)N4CCCCCC4
• Molecular Formula: C20H21F3N4OS
• Molecular Weight: 422.5 g/mol

Description

1-[5-(5-ETHYLTHIOPHEN-2-YL)-7-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBONYL]AZEPANE is a complex organic compound that belongs to the class of pyrazolo[1,5-a]pyrimidines.

Preparation Methods

The synthesis of 1-[5-(5-ETHYLTHIOPHEN-2-YL)-7-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBONYL]AZEPANE involves multiple steps. One common method includes the condensation of aminopyrazoles with various reagents such as 1,2-allenic, enaminonitriles, enaminones, 1,3-diketones, unsaturated nitriles, or unsaturated ketones . Industrial production methods often utilize palladium-catalyzed reactions and olefin metathesis for efficient synthesis .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: Common reagents include hydrogen peroxide and potassium permanganate.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used.

Substitution: Halogenation and nitration reactions are common, using reagents like bromine and nitric acid. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-[5-(5-ETHYLTHIOPHEN-2-YL)-7-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBONYL]AZEPANE has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor.

Medicine: Investigated for its anticancer and antimicrobial properties.

Industry: Utilized in the development of new materials with unique photophysical properties.

Mechanism of Action

The compound exerts its effects by interacting with specific molecular targets and pathways. It is known to inhibit certain enzymes and proteins, thereby affecting various biological processes. The exact mechanism of action involves binding to the active sites of these targets, leading to inhibition or modulation of their activity .

Comparison with Similar Compounds

Similar compounds include other pyrazolo[1,5-a]pyrimidines such as zaleplon and indiplon, which are known for their sedative and anxiolytic properties .